Cas no 89581-58-8 (2-Chloro-6-methyl-pyrimidine-4-carboxylic acid)

• Product Name: 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid
• CAS No: 89581-58-8
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD00833002
• CID: 1027958
• PubChem ID: 10535213
• Update Time: 2025-05-21

2-Chloro-6-methyl-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid
• 2-chloro-6-methyl-4-Pyrimidinecarboxylic acid
• 2-CHLORO-6-METHYLPYRIMIDINE-4-CARBOXYLIC ACID
• BUTTPARK 153\57-36
• AS-57060
• AB07382
• DTXSID90441347
• W15432
• FBXGLOGQWMGIER-UHFFFAOYSA-N
• EN300-149277
• MFCD00833002
• Z1198155296
• BUTTPARK 153\\57-36
• AKOS006280746
• FT-0739809
• 2-chloro-6-methyl-pyrimidine-4-carboxylicAcid
• CS-0045868
• SY152276
• SCHEMBL1179028
• 89581-58-8
• DB-078442

• MDL： MFCD00833002
• Inchi： 1S/C6H5ClN2O2/c1-3-2-4(5(10)11)9-6(7)8-3/h2H,1H3,(H,10,11)
• InChI Key： FBXGLOGQWMGIER-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(C)=N1

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.13660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid

Recent Advances in the Study of 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid (CAS: 89581-58-8)

2-Chloro-6-methyl-pyrimidine-4-carboxylic acid (CAS: 89581-58-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential industrial applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid as a precursor in the synthesis of kinase inhibitors. The study demonstrated that this compound could be efficiently modified to produce derivatives with high selectivity and potency against specific kinase targets, which are crucial for treating cancers and inflammatory diseases. The findings underscore the compound's potential as a building block in the design of next-generation kinase inhibitors.

Another significant development was reported in the field of agrochemicals, where 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid was utilized in the synthesis of novel herbicides. A study published in Pest Management Science revealed that derivatives of this compound exhibited strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This research opens new avenues for the development of environmentally friendly herbicides, addressing the growing demand for sustainable agricultural practices.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid. A paper in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, employing green chemistry principles to reduce waste and improve yield. This innovation is expected to facilitate the large-scale production of the compound, making it more accessible for industrial and research applications.

In conclusion, 2-Chloro-6-methyl-pyrimidine-4-carboxylic acid (CAS: 89581-58-8) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate, coupled with its potential biological activities, positions it as a valuable asset in the development of new therapeutic and agricultural solutions. Future research is likely to explore further modifications and applications of this compound, building on the promising results achieved thus far.